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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
heptyl hexanoate, an ester recognized for its characteristic fruity aroma and applications in the
flavor, fragrance, and pharmaceutical industries. This document outlines its fundamental
physicochemical characteristics, details the experimental methodologies for their determination,
and presents the data in a clear, comparative format.

Physicochemical Data Summary

Heptyl hexanoate (C13H2603) is the ester formed from the condensation of hexanoic acid and
heptanol. Its physical properties are crucial for its application in various scientific and industrial
fields. The following table summarizes the key physical data for heptyl hexanoate.
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Physical Property Value Units Conditions

Boiling Point 258.6 - 259.0 °C @ 760 mmHg
Melting Point -34.4 °C @ 760 mmHg

Molar Mass 214.34 g/mol

Density 0.859 - 0.869 g/cm3 @ 25 °C

Refractive Index 1.421-1.432 @ 20 °C

Vapor Pressure 0.0136 - 0.014 mmHg @ 25 °C (estimated)
Flash Point 109.44 - 109.6 °C

logP (o/w) 5.371 (estimated)

Water Solubility 1.132 mg/L @ 25 °C (estimated)

Note: The ranges in values reflect data from multiple sources.

Experimental Protocols

The determination of the physical properties of chemical compounds like heptyl hexanoate
follows standardized and rigorous experimental protocols. While specific laboratory reports for
this ester are not publicly detailed, the methodologies are based on established standards such
as those from ASTM International.

1. Determination of Boiling Point

The boiling point of an ester such as heptyl hexanoate is typically determined using methods
like distillation or the Thiele tube method, which are designed to measure the temperature at
which the vapor pressure of the liquid equals the surrounding atmospheric pressure. A
standardized approach for determining the boiling range of esters is outlined in ASTM D7398.

[1](21(3]

e Principle: Gas chromatography is used to determine the boiling range distribution. The
sample is injected into a gas chromatograph, and the components are separated based on
their boiling points. The retention time of the compound is correlated with its boiling point.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1593790?utm_src=pdf-body
https://www.benchchem.com/product/b1593790?utm_src=pdf-body
https://infinitalab.com/astm/astm-d7398-standard-test-method-for-boiling-range-distribution-of-fatty-acid-methyl-esters-fame-in-the-boiling-range-from-100-to-615-c-by-gas-chromatography/
https://store.astm.org/d7398-21.html
https://standards.iteh.ai/catalog/standards/astm/77acc2bd-c137-4a3d-aad0-6a879688f569/astm-d7398-07
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column is used.

e Procedure:

o A calibration mixture with known boiling points is run to establish a retention time versus
boiling point curve.

o Asmall, precise volume of the heptyl hexanoate sample is injected into the gas
chromatograph.

o The column temperature is increased at a controlled rate, causing the components to elute
in order of their boiling points.

o The detector records the elution of the compound, and its boiling point is determined by
comparing its retention time to the calibration curve.

o The atmospheric pressure is recorded at the time of the experiment.
2. Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
Since heptyl hexanoate is a liquid at room temperature, its melting point (or freezing point) is
determined by cooling the substance until it solidifies. The ASTM E324 standard test method
describes a common procedure for determining the melting range of organic chemicals.[4][5][6]

e Principle: The method involves heating a small, finely powdered sample in a capillary tube
and observing the temperature range from the initial to the final stage of melting. For liquids
at room temperature, the principle is reversed by observing the freezing point upon cooling.

e Apparatus: A melting point apparatus with a temperature-controlled block or a Thiele tube
filled with a suitable heat-transfer fluid, a calibrated thermometer, and capillary tubes are
required.

e Procedure (for freezing point):

o Asample of liquid heptyl hexanoate is placed in a small test tube.
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o The tube is slowly cooled, for instance, in a cooling bath.

o The sample is gently stirred, and the temperature is monitored with a calibrated
thermometer.

o The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded. This range is reported as the freezing/melting point.

Structure-Property Relationship

The physical properties of heptyl hexanoate are directly related to its molecular structure. The
long alkyl chains of both the hexanoate and heptyl groups result in significant van der Waals
forces, leading to a relatively high boiling point and low water solubility. The ester functional
group introduces polarity, but the dominance of the nonpolar alkyl chains makes the molecule
largely nonpolar.
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Caption: Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Heptyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593790#physical-properties-of-heptyl-hexanoate-
such-as-boiling-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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